Cas no 1804874-14-3 (Methyl 2,4-bis(trifluoromethyl)-6-bromophenylacetate)

• Product Name: Methyl 2,4-bis(trifluoromethyl)-6-bromophenylacetate
• CAS No: 1804874-14-3
• MF: C₁₁H₇BrF₆O₂
• MW: 365.066503763199
• CID: 4972510
• Update Time: 2025-10-19

Methyl 2,4-bis(trifluoromethyl)-6-bromophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-bis(trifluoromethyl)-6-bromophenylacetate

• Inchi： 1S/C11H7BrF6O2/c1-20-9(19)4-6-7(11(16,17)18)2-5(3-8(6)12)10(13,14)15/h2-3H,4H2,1H3
• InChI Key： OTSADYWUPLYDOF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2,4-bis(trifluoromethyl)-6-bromophenylacetate

Methyl 2,4-bis(trifluoromethyl)-6-bromophenylacetate (CAS No. 1804874-14-3): An Overview

Methyl 2,4-bis(trifluoromethyl)-6-bromophenylacetate (CAS No. 1804874-14-3) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents.

The molecular structure of Methyl 2,4-bis(trifluoromethyl)-6-bromophenylacetate is composed of a benzene ring substituted with two trifluoromethyl groups at the 2 and 4 positions and a bromine atom at the 6 position. The acetate ester group attached to the methyl group further adds to its complexity and reactivity. This specific arrangement of functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Recent studies have highlighted the importance of Methyl 2,4-bis(trifluoromethyl)-6-bromophenylacetate in the development of drugs targeting specific biological pathways. For instance, its use as a building block in the synthesis of compounds with potent anti-inflammatory and anticancer activities has been extensively explored. The trifluoromethyl groups enhance the lipophilicity and metabolic stability of the resulting molecules, while the bromine atom provides a versatile handle for further functionalization through various chemical reactions.

In the context of medicinal chemistry, Methyl 2,4-bis(trifluoromethyl)-6-bromophenylacetate has been utilized in the design of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through enzymatic or chemical processes within the body. The presence of the acetate ester group in this compound facilitates its conversion into active metabolites, thereby improving its pharmacokinetic properties and reducing potential side effects.

Moreover, Methyl 2,4-bis(trifluoromethyl)-6-bromophenylacetate has shown promise in the development of radiolabeled tracers for positron emission tomography (PET) imaging. The bromine atom can be readily replaced with a radioactive isotope such as fluorine-18 or iodine-123, enabling the compound to be used as a diagnostic tool in medical imaging. This application is particularly relevant in oncology and neurology, where precise imaging is crucial for early detection and treatment planning.

The synthesis of Methyl 2,4-bis(trifluoromethyl)-6-bromophenylacetate involves several well-established chemical reactions. One common approach involves the bromination of 2,4-bis(trifluoromethyl)phenol followed by esterification with methyl acrylate. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Advances in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

In addition to its pharmaceutical applications, Methyl 2,4-bis(trifluoromethyl)-6-bromophenylacetate has found use in materials science. Its unique electronic properties make it suitable for incorporation into polymers and coatings with enhanced thermal stability and mechanical strength. These materials have potential applications in electronics, aerospace, and automotive industries.

The safety profile of Methyl 2,4-bis(trifluoromethyl)-6-bromophenylacetate is an important consideration in its use. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure workplace safety. Researchers should adhere to standard laboratory protocols when working with this compound to minimize exposure risks.

In conclusion, Methyl 2,4-bis(trifluoromethyl)-6-bromophenylacetate (CAS No. 1804874-14-3) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and medical imaging. Its unique structural features and chemical properties make it an invaluable tool for scientists working on the development of novel therapeutic agents and advanced materials.